1-[(3-chlorophenyl)methyl]-2-oxo-N-phenylpyridine-3-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-2-oxo-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C19H15ClN2O2/c20-15-7-4-6-14(12-15)13-22-11-5-10-17(19(22)24)18(23)21-16-8-2-1-3-9-16/h1-12H,13H2,(H,21,23)
• InChI Key: PKQQWZDEIMYPLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H15ClN2O2
• Molecular Weight: 338.8 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its key structural features.

Synthesis Analysis

The synthesis of a chemical compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of the synthesis process includes understanding the reactions involved, the conditions required for these reactions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used for this purpose.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, density, and reactivity. These properties can provide important information about how the compound behaves under different conditions.

Scientific Research Applications

Antiviral Activity

Compounds with structures similar to Oprea1_462547 have been shown to possess antiviral properties. . The presence of a chlorophenyl group in Oprea1_462547 could potentially enhance these antiviral properties, making it a candidate for further research in antiviral drug development.

Anticancer Activity

Indole derivatives have been found to be effective against various cancer cell lines. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level to produce a certain effect. This is particularly relevant for compounds that have biological activity.

Safety and Hazards

The safety and hazards associated with a compound refer to the potential risks it poses to health and the environment. This can include toxicity information, handling precautions, and disposal guidelines.